Isononyl alcohol

• CAS No.: 27458-94-2
• Product Name: Isononyl alcohol
• Molecular Formula: C9H20O
• Molecular Weight: 144.25 g/mol
• IUPAC Name: 7-methyloctan-1-ol
• Standard InChI: InChI=1S/C9H20O/c1-9(2)7-5-3-4-6-8-10/h9-10H,3-8H2,1-2H3
• Standard InChIKey: QDTDKYHPHANITQ-UHFFFAOYSA-N
• SMILES: CC(C)CCCCCCO
• Canonical SMILES: CC(C)CCCCCCO
• Synonyms: Isononylalkohol;7-Methyloctan-1-ol;Isononyl alcohol;Einecs 248-471-3;Isononanol (9CI)
• Reference: 1: McGinty D, Scognamiglio J, Letizia CS, Api AM. Fragrance material review on isononyl alcohol. Food Chem Toxicol. 2010 Jul;48 Suppl 4:S79-81. doi: 10.1016/j.fct.2010.05.034. Review. PubMed PMID: 20659642. 2: Koch HM, Müller J, Angerer J. Determination of secondary, oxidised di-iso-nonylphthalate (DINP) metabolites in human urine representative for the exposure to commercial DINP plasticizers. J Chromatogr B Analyt Technol Biomed Life Sci. 2007 Mar 1;847(2):114-25. Epub 2006 Oct 20. PubMed PMID: 17055785. 3: Manteniotis S, Wojcik S, Göthert JR, Dürig J, Dührsen U, Gisselmann G, Hatt H. Deorphanization and characterization of the ectopically expressed olfactory receptor OR51B5 in myelogenous leukemia cells. Cell Death Discov. 2016 May 9;2:16010. doi: 10.1038/cddiscovery.2016.10. eCollection 2016. PubMed PMID: 27551504; PubMed Central PMCID: PMC4979495. 4: Tsai T, Veitinger S, Peek I, Busse D, Eckardt J, Vladimirova D, Jovancevic N, Wojcik S, Gisselmann G, Altmüller J, Ständer S, Luger T, Paus R, Cheret J, Hatt H. Two olfactory receptors-OR2A4/7 and OR51B5-differentially affect epidermal proliferation and differentiation. Exp Dermatol. 2017 Jan;26(1):58-65. doi: 10.1111/exd.13132. PubMed PMID: 27315375.
• PubChem Compound: 17072
• Last Modified: Jul 17 2023